Cas no 837426-07-0 (5-Pyrimidinecarboxylic acid,1-[3-[(3-cyanobenzoyl)methylamino]propyl]-1,2,3,6-tetrahydro-4-methyl-6-(3-nitrophenyl)-2-oxo-, 1-methylethyl ester)

• Product name: 5-Pyrimidinecarboxylic acid,1-[3-[(3-cyanobenzoyl)methylamino]propyl]-1,2,3,6-tetrahydro-4-methyl-6-(3-nitrophenyl)-2-oxo-, 1-methylethyl ester
• CAS No: 837426-07-0
• MF: C₂₇H₂₉N₅O₆
• MW: 519.549066305161
• CID: 1812662

5-Pyrimidinecarboxylic acid,1-[3-[(3-cyanobenzoyl)methylamino]propyl]-1,2,3,6-tetrahydro-4-methyl-6-(3-nitrophenyl)-2-oxo-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid,1-[3-[(3-cyanobenzoyl)methylamino]propyl]-1,2,3,6-tetrahydro-4-methyl-6-(3-nitrophenyl)-2-oxo-, 1-methylethyl ester
• 5-Pyrimidinecarboxylic acid, 1-[3-[(3-cyanobenzoyl)methylamino]propyl]-1,2,3,6-tetrahydro-4-methyl-6-(3-nitrophenyl)-2-oxo-, 1-methylethyl ester

• Inchi： 1S/C27H29N5O6/c1-17(2)38-26(34)23-18(3)29-27(35)31(24(23)20-9-6-11-22(15-20)32(36)37)13-7-12-30(4)25(33)21-10-5-8-19(14-21)16-28/h5-6,8-11,14-15,17,24H,7,12-13H2,1-4H3,(H,29,35)
• InChI Key： AFLJUWALRAHXLV-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCCN(C(=O)C2=CC=CC(C#N)=C2)C)C(C2=CC=CC([N+]([O-])=O)=C2)C(C(OC(C)C)=O)=C(C)N1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 750.1±60.0 °C(Predicted)
• pka: 11.21±0.70(Predicted)